Cas no 7016-11-7 (1-(5-Bromo-2-methoxybenzyl)piperidine)

• Product Name: 1-(5-Bromo-2-methoxybenzyl)piperidine
• CAS No: 7016-11-7
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• MDL: MFCD01453045
• CID: 3086380
• PubChem ID: 757570
• Update Time: 2025-10-28

1-(5-Bromo-2-methoxybenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-methoxybenzyl)piperidine
• CS-0194850
• 7016-11-7
• AKOS009027604
• AB00085030-01
• E89571
• SR-01000208856-1
• 1-[(5-bromo-2-methoxyphenyl)methyl]piperidine
• MFCD01453045
• Oprea1_268395
• SR-01000208856
• AB91047

• MDL： MFCD01453045
• Inchi： 1S/C13H18BrNO/c1-16-13-6-5-12(14)9-11(13)10-15-7-3-2-4-8-15/h5-6,9H,2-4,7-8,10H2,1H3
• InChI Key： QXGYMTDTKMWHMA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Br)=CC=C2OC)CCCCC1

Computed Properties

• Exact Mass: 283.05718Da
• Monoisotopic Mass: 283.05718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(5-Bromo-2-methoxybenzyl)piperidine

Research Brief on 1-(5-Bromo-2-methoxybenzyl)piperidine (CAS: 7016-11-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(5-Bromo-2-methoxybenzyl)piperidine (CAS: 7016-11-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in drug discovery and development.

Recent studies have highlighted the structural uniqueness of 1-(5-Bromo-2-methoxybenzyl)piperidine, which combines a piperidine moiety with a brominated methoxybenzyl group. This combination confers distinct electronic and steric properties that make it a valuable scaffold for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in central nervous system (CNS) therapeutics, 1-(5-Bromo-2-methoxybenzyl)piperidine has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed its potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer cell proliferation. The bromine substituent, in particular, was found to enhance binding affinity to specific oncogenic targets, suggesting avenues for further structure-activity relationship (SAR) optimization.

The synthetic pathways for 1-(5-Bromo-2-methoxybenzyl)piperidine have also seen advancements. A 2024 report in Organic Process Research & Development detailed a scalable, high-yield synthesis using a Buchwald-Hartwig amination as the key step, achieving >90% purity with reduced environmental impact compared to traditional methods. This development is critical for enabling large-scale production and facilitating further pharmacological evaluation.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies indicate moderate blood-brain barrier permeability, necessitating further derivatization to improve bioavailability. Additionally, the compound's metabolic stability in human liver microsomes is currently under investigation, with preliminary data suggesting the need for structural modifications to mitigate rapid Phase I metabolism.

In conclusion, 1-(5-Bromo-2-methoxybenzyl)piperidine represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual utility as a pharmacological tool compound and a drug discovery scaffold underscores its importance in contemporary research. Future directions should focus on expanding its therapeutic index through targeted medicinal chemistry campaigns and exploring its potential in underrepresented disease areas such as infectious diseases and autoimmune disorders.